Cas no 28957-66-6 (Benzamide,4,5-dimethyl-2-(2-methylpropyl)-)

• Product Name: Benzamide,4,5-dimethyl-2-(2-methylpropyl)-
• CAS No: 28957-66-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 268545
• PubChem ID: 267940
• Update Time: 2025-04-19

Benzamide,4,5-dimethyl-2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4,5-dimethyl-2-(2-methylpropyl)-
• 4,5-dimethyl-2-(2-methylpropyl)benzamide
• 2-Isobutyl-4,5-dimethylbenzamid
• AC1L6J74
• AC1Q5CZF
• AG-J-42134
• AR-1F8417
• CTK4G2471
• NSC107766
• DTXSID20296120
• 28957-66-6
• NSC-107766

• Inchi： 1S/C13H19NO/c1-8(2)5-11-6-9(3)10(4)7-12(11)13(14)15/h6-8H,5H2,1-4H3,(H2,14,15)
• InChI Key： WDWIGCMCKIHXRD-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C(C)=CC=1CC(C)C)N

Computed Properties

• Exact Mass: 205.14677
• Monoisotopic Mass: 205.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 0.992
• Boiling Point: 284.3°Cat760mmHg
• Flash Point: 125.8°C
• Refractive Index: 1.527
• PSA: 43.09
• LogP: 3.30110